Cas no 1314643-95-2 (2-(2-aminopropan-2-yl)-5-(benzyloxy)phenol)

• Product Name: 2-(2-aminopropan-2-yl)-5-(benzyloxy)phenol
• CAS No: 1314643-95-2
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 6030845
• PubChem ID: 165663499
• Update Time: 2025-06-12

2-(2-aminopropan-2-yl)-5-(benzyloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminopropan-2-yl)-5-(benzyloxy)phenol
• EN300-1861383
• 1314643-95-2

• Inchi： 1S/C16H19NO2/c1-16(2,17)14-9-8-13(10-15(14)18)19-11-12-6-4-3-5-7-12/h3-10,18H,11,17H2,1-2H3
• InChI Key： IABJQLZHYVKEQU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=C(C=1)O)C(C)(C)N

Computed Properties

• Exact Mass: 257.141578849g/mol
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(2-aminopropan-2-yl)-5-(benzyloxy)phenol

Comprehensive Overview of 2-(2-aminopropan-2-yl)-5-(benzyloxy)phenol (CAS No. 1314643-95-2): Properties, Applications, and Research Insights

2-(2-aminopropan-2-yl)-5-(benzyloxy)phenol (CAS No. 1314643-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound's benzyloxy and aminopropan functional groups contribute to its versatility in drug design, particularly in the development of targeted therapies. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold or a bioactive intermediate, aligning with the growing demand for precision medicine and small-molecule therapeutics.

In recent years, the scientific community has focused on optimizing phenolic derivatives like 2-(2-aminopropan-2-yl)-5-(benzyloxy)phenol for enhanced blood-brain barrier permeability—a hot topic in neurodegenerative disease research. Its amphiphilic properties, derived from the balance between its polar phenol group and hydrophobic benzyl moiety, make it a candidate for drug delivery systems. This aligns with trending searches on "improving drug bioavailability" and "CNS-targeted compounds," reflecting its relevance in current pharmacological discourse.

The compound's synthetic pathway often involves O-benzylation of phenolic precursors followed by amine functionalization, a process frequently discussed in organic chemistry forums. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are critical for quality control, addressing common queries about "compound characterization methods." Its stability under physiological pH ranges (6–8) further supports its exploration in in vivo studies, a subject of high interest in preclinical research circles.

From an industrial perspective, 1314643-95-2 is often cataloged as a building block for heterocyclic synthesis, responding to the pharmaceutical industry's need for modular chemical platforms. Patent literature suggests applications in anti-inflammatory agents and selective enzyme modulators, correlating with rising Google Trends data on "next-generation anti-inflammatory drugs." The compound's logP value (predicted ~2.8) positions it within the optimal range for oral drug candidates, a metric heavily scrutinized in medicinal chemistry optimization workflows.

Environmental and safety studies indicate that 2-(2-aminopropan-2-yl)-5-(benzyloxy)phenol requires standard laboratory handling protocols, with no significant ecotoxicity reported—a crucial consideration given increasing regulatory focus on green chemistry principles. This aspect addresses frequent search queries about "sustainable pharmaceutical synthesis" and "benign-by-design compounds." Ongoing research explores its structure-activity relationships (SAR) through computational modeling, leveraging AI-driven approaches that dominate current chemical informatics discussions.

As the demand for tailored molecular entities grows, CAS 1314643-95-2 exemplifies how strategic functional group integration can yield compounds with tunable properties. Its dual hydrogen bond donor/acceptor capacity makes it particularly valuable in molecular recognition studies, a frontier area in chemical biology. The compound continues to inspire research into multi-target-directed ligands, reflecting the industry's shift toward complex disease modulation strategies.